Cas no 2097998-40-6 (2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine)

• Product Name: 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine
• CAS No: 2097998-40-6
• MF: C₈H₁₅F₃N₂O
• MW: 212.212712526321
• CID: 5727114
• PubChem ID: 121203420
• Update Time: 2025-08-04

2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026711664
• F1907-7301
• 2-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]ethanamine
• 2097998-40-6
• 2-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine
• 1-Azetidineethanamine, 3-ethoxy-3-(trifluoromethyl)-
• 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine

• Inchi： 1S/C8H15F3N2O/c1-2-14-7(8(9,10)11)5-13(6-7)4-3-12/h2-6,12H2,1H3
• InChI Key： BTICJHAIRCPOJK-UHFFFAOYSA-N
• SMILES： FC(C1(CN(CCN)C1)OCC)(F)F

Computed Properties

• Exact Mass: 212.11364759g/mol
• Monoisotopic Mass: 212.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 203.1±40.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Additional information on 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine

Introduction to 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine (CAS No. 2097998-40-6)

2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With the CAS number 2097998-40-6, this compound represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecules. The presence of both ethoxy and trifluoromethyl substituents in its azetidine core introduces specific electronic and steric characteristics, making it a versatile scaffold for medicinal chemistry applications.

The compound’s molecular structure, characterized by a six-membered heterocyclic ring, is highly relevant in the design of bioactive molecules. The azetidine moiety is known for its potential to mimic more complex cyclic systems, such as peptidomimetics, which are widely used in drug discovery due to their ability to interact with biological targets in a manner similar to natural peptides but with enhanced stability and pharmacokinetic profiles. The incorporation of an ethoxy group at the 3-position of the azetidine ring further modulates the compound’s reactivity and binding affinity, while the trifluoromethyl group enhances lipophilicity and metabolic stability, key factors in drug design.

In recent years, there has been a surge in research focusing on novel heterocyclic compounds for therapeutic applications. The azetidine derivatives, including 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine, have been extensively studied for their potential as pharmacophores in various disease targets. For instance, studies have highlighted the compound’s relevance in the development of inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing hydrophobicity and reducing metabolic degradation, making it a valuable feature in drug candidates.

Moreover, the ethoxy substituent plays a crucial role in fine-tuning the pharmacological properties of the molecule. Ethoxy groups are commonly found in biologically active compounds due to their ability to influence both electronic distribution and solubility. In the context of 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine, this group may contribute to optimal solubility parameters, facilitating better absorption and distribution within biological systems. This balance between hydrophobicity (due to the trifluoromethyl group) and solubility (due to the ethoxy group) is critical for achieving desirable pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine before experimental validation. These simulations have suggested that the compound may exhibit strong binding affinity for certain protein targets, making it a potential lead compound for further optimization. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of promising candidates and reducing time-to-market for new therapeutics.

The synthesis of 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine presents unique challenges due to its complex structural features. However, recent methodological developments have made it more feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired azetidine core with functional groups like ethoxy and trifluoromethyl positioned appropriately. These advancements not only enhance synthetic efficiency but also open doors for rapid exploration of structural analogs.

In conclusion, 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-amine (CAS No. 2097998-40-6) represents a compelling area of research within pharmaceutical chemistry. Its unique structural features—comprising an azetidine ring substituted with ethoxy and trifluoromethyl groups—make it a versatile scaffold for developing bioactive molecules with potential therapeutic applications. As research continues to uncover new methodologies for synthesis and characterization, this compound is poised to play a significant role in future drug discovery efforts.